Cas no 1806992-83-5 (4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile)
4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile
-
- Inchi: 1S/C8H5BrF2N2O/c9-5-3-4(1-2-12)13-8(14)6(5)7(10)11/h3,7H,1H2,(H,13,14)
- InChI Key: YVKOBNNQYPOFLL-UHFFFAOYSA-N
- SMILES: BrC1C=C(CC#N)NC(C=1C(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 378
- XLogP3: 0.9
- Topological Polar Surface Area: 52.9
4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024006664-500mg |
4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile |
1806992-83-5 | 97% | 500mg |
$940.80 | 2022-03-31 | |
| Alichem | A024006664-1g |
4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile |
1806992-83-5 | 97% | 1g |
$1,780.80 | 2022-03-31 |
4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile
4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile (CAS No. 1806992-83-5): A Comprehensive Overview
4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile (CAS No. 1806992-83-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure combines a bromine substituent, a difluoromethyl group, and a hydroxyl moiety, making it a versatile building block for drug discovery and material science applications.
The growing interest in 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile is driven by its potential role in developing novel antimicrobial agents and herbicides. Researchers are particularly intrigued by its ability to modulate biological pathways, which aligns with current trends in precision medicine and sustainable agriculture. As the demand for eco-friendly agrochemicals rises, this compound's difluoromethyl group offers unique advantages in enhancing product efficacy while minimizing environmental impact.
From a chemical perspective, 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile exhibits remarkable stability under various conditions, making it suitable for diverse synthetic applications. Its acetonitrile moiety provides an excellent handle for further functionalization, enabling chemists to create complex molecular architectures. This characteristic has made it particularly valuable in medicinal chemistry, where researchers frequently search for "pyridine-based drug intermediates" or "fluorinated building blocks for pharmaceuticals."
The compound's synthesis typically involves multi-step processes that highlight modern organofluorine chemistry techniques. Recent publications have focused on optimizing its production to meet the increasing demand from pharmaceutical companies exploring kinase inhibitors and anti-inflammatory drugs. These developments correspond with frequent search queries like "fluorinated pyridine synthesis" and "bromopyridine derivatives in drug development," reflecting the compound's relevance in current research trends.
In material science, 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile has shown promise in the development of advanced organic electronic materials. Its conjugated system and electron-withdrawing groups make it a candidate for creating novel semiconducting polymers, addressing the growing market need for flexible electronics. This application aligns with popular search terms such as "pyridine-based organic semiconductors" and "fluorinated materials for OLEDs."
The global market for 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile has seen steady growth, particularly in regions with strong pharmaceutical and agrochemical industries. Suppliers frequently list this compound under categories like "pharmaceutical intermediates" and "agrochemical building blocks," responding to industry demand for high-purity specialty chemicals. Current market analyses suggest increasing interest from companies developing next-generation crop protection agents and targeted therapies.
Quality control remains paramount when working with 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and structural integrity. These quality assurance measures address common concerns from researchers searching for "how to characterize bromopyridine derivatives" or "analytical methods for fluorinated compounds."
Looking forward, the applications of 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile are expected to expand into emerging fields like bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). These developments correspond with cutting-edge research areas that frequently appear in scientific literature and patent applications, making the compound a subject of ongoing investigation and commercial interest.
For researchers and industry professionals seeking detailed information about 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile, technical datasheets typically include specifications regarding its physical properties, solubility characteristics, and recommended storage conditions. These practical considerations address frequent queries about "handling fluorinated pyridine compounds" and "stability of brominated heterocycles," providing valuable guidance for laboratory applications.
The scientific community continues to explore novel derivatives of 4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile, particularly in the context of structure-activity relationship studies. This research direction responds to the pharmaceutical industry's need for compounds with improved bioavailability and target selectivity, topics that dominate current discussions in drug discovery circles and related search engine queries.
1806992-83-5 (4-Bromo-3-(difluoromethyl)-2-hydroxypyridine-6-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)